2-Amino-6-methoxypurine
2-Amino-6-methoxypurine
6-O-methylguanine is a methylguanine in which the methyl group is positioned on the oxygen at position 6. Formed in DNA by alkylation of the oxygen atom of guanine, most often by N-nitroso compounds and sometimes due to methylation by other compounds such as endogenous S-adenosylmethionine, it base-pairs to thymine rather than cytidine, causing a G:C to A:T transition in DNA. It has a role as a mutagen.
Brand Name:
Vulcanchem
CAS No.:
20535-83-5
VCID:
VC0023567
InChI:
InChI=1S/C6H7N5O/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)
SMILES:
COC1=NC(=NC2=C1NC=N2)N
Molecular Formula:
C6H7N5O
Molecular Weight:
165.15 g/mol
2-Amino-6-methoxypurine
CAS No.: 20535-83-5
Reference Standards
VCID: VC0023567
Molecular Formula: C6H7N5O
Molecular Weight: 165.15 g/mol
CAS No. | 20535-83-5 |
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Product Name | 2-Amino-6-methoxypurine |
Molecular Formula | C6H7N5O |
Molecular Weight | 165.15 g/mol |
IUPAC Name | 6-methoxy-7H-purin-2-amine |
Standard InChI | InChI=1S/C6H7N5O/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11) |
Standard InChIKey | BXJHWYVXLGLDMZ-UHFFFAOYSA-N |
SMILES | COC1=NC(=NC2=C1NC=N2)N |
Canonical SMILES | COC1=NC(=NC2=C1NC=N2)N |
Description | 6-O-methylguanine is a methylguanine in which the methyl group is positioned on the oxygen at position 6. Formed in DNA by alkylation of the oxygen atom of guanine, most often by N-nitroso compounds and sometimes due to methylation by other compounds such as endogenous S-adenosylmethionine, it base-pairs to thymine rather than cytidine, causing a G:C to A:T transition in DNA. It has a role as a mutagen. |
Solubility | 24.8 [ug/mL] |
Synonyms | 6-Methoxy-9H-purin-2-amine; 2-Amino-6-methoxypurine; 6-Methoxyguanine; NSC 37364; O6-Methylguanine; |
PubChem Compound | 65275 |
Last Modified | Nov 11 2021 |
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